Cas no 3134-35-8 (2-(3-Pyridinyl)-5-chloropyridine)

• Product Name: 2-(3-Pyridinyl)-5-chloropyridine
• CAS No: 3134-35-8
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• CID: 2114967
• Update Time: 2025-08-05

2-(3-Pyridinyl)-5-chloropyridine Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-(pyridin-3-yl)pyridine
• 2-(3-Pyridinyl)-5-chloropyridine
• 5-Chloro-2,3'-bipyridine

• Inchi： 1S/C10H7ClN2/c11-9-3-4-10(13-7-9)8-2-1-5-12-6-8/h1-7H
• InChI Key： WRNIRXIBVZUVKU-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)C1C=NC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 163
• XLogP3: 2.1
• Topological Polar Surface Area: 25.8

Additional information on 2-(3-Pyridinyl)-5-chloropyridine

2-(3-Pyridinyl)-5-chloropyridine: A Comprehensive Overview

2-(3-Pyridinyl)-5-chloropyridine, also known by its CAS number 3134-35-8, is a heterocyclic aromatic compound with significant applications in various fields of chemistry. This compound belongs to the pyridine family, which is a six-membered ring with one nitrogen atom. The presence of a chlorine atom at the 5-position and a pyridinyl group at the 2-position introduces unique electronic and structural properties that make it valuable in both academic research and industrial applications.

The molecular structure of 2-(3-Pyridinyl)-5-chloropyridine consists of two pyridine rings connected through a single bond. The chlorine substituent at the 5-position plays a crucial role in modulating the electronic properties of the molecule, making it an interesting candidate for studies in coordination chemistry and catalysis. Recent research has highlighted its potential as a ligand in metal complexes, particularly in transition metal catalysis, where it exhibits high stability and selectivity.

One of the most notable applications of 2-(3-Pyridinyl)-5-chloropyridine is in the field of organic synthesis. Its ability to act as a directing group in aromatic substitution reactions has been extensively explored. For instance, studies have shown that this compound can efficiently direct incoming electrophiles to specific positions on the aromatic ring, facilitating the construction of complex molecular architectures. This property has been leveraged in the synthesis of various pharmaceutical intermediates and agrochemicals.

In terms of physical properties, 2-(3-Pyridinyl)-5-chloropyridine is typically a crystalline solid with a melting point around 160°C. It is sparingly soluble in water but exhibits good solubility in organic solvents such as dichloromethane and THF. These characteristics make it suitable for use in various organic reactions that require precise control over reaction conditions.

The synthesis of 2-(3-Pyridinyl)-5-chloropyridine can be achieved through several methods. One common approach involves the Friedel-Crafts alkylation reaction, where a chloropyridine derivative reacts with an appropriate pyridinium salt under acidic conditions. Another method utilizes coupling reactions, such as the Suzuki-Miyaura coupling, which allows for the formation of biaryl structures with high efficiency and selectivity.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of 2-(3-Pyridinyl)-5-chloropyridine. Density functional theory (DFT) calculations have revealed that the chlorine substituent significantly alters the electron density distribution across the molecule, enhancing its ability to participate in π-π interactions. This understanding has paved the way for its use in designing novel materials with tailored electronic properties.

In conclusion, 2-(3-Pyridinyl)-5-chloropyridine, CAS number 3134-35-8, is a versatile compound with a wide range of applications in organic synthesis, catalysis, and materials science. Its unique chemical properties and structural features continue to make it an area of active research, driving innovations across various scientific disciplines.